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Compound of Interest

Compound Name: Solasurine

Cat. No.: B1584054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solasurine, more commonly known as solasonine, is a steroidal glycoalkaloid found in various

Solanaceae family plants. It is a glycoside of the aglycone solasodine.[1] Solasonine and its

aglycone have garnered interest for their potential pharmacological activities. Understanding

the stability profile of solasurine is critical for the development of analytical methods,

formulation of drug products, and determination of appropriate storage conditions to ensure its

integrity and efficacy throughout its shelf life.

This document provides a comprehensive overview of solasurine's stability, recommended

storage conditions, and detailed protocols for conducting stability studies.

Physicochemical Properties
A summary of the key physicochemical properties of solasurine is presented in Table 1.

Table 1: Physicochemical Properties of Solasurine (Solasonine)
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Property Value Reference

Chemical Name

(3β,22α,25R)-Spirosol-5-en-3-

yl O-6-deoxy-α-L-

mannopyranosyl-(1→2)-O-[β-

D-glucopyranosyl-(1→3)]-β-D-

galactopyranoside

PubChem CID: 119247

Synonyms
Solasonine, α-Solasonine,

Purapurine
PubChem CID: 119247

Molecular Formula C45H73NO16 PubChem CID: 119247

Molecular Weight 884.06 g/mol [2]

Appearance White powder/crystalline solid [3]

Melting Point 284-285 °C (decomposes) [3]

Solubility

Soluble in DMSO (45-100

mg/mL), hot ethanol, and hot

dioxane. Slightly soluble in hot

water and diluted acetic acid.

Insoluble in chloroform and

ether.

[2][4][5]

Stability Profile and Degradation Pathway
The primary degradation pathway for solasurine involves the hydrolysis of its glycosidic

linkages, which leads to the stepwise removal of the sugar moieties and ultimately yields the

aglycone, solasodine. This hydrolysis is susceptible to acidic conditions. The stability of the

aglycone, solasodine, can also be compromised under strongly acidic conditions, leading to the

formation of solasodiene.

Below is a diagram illustrating the principal degradation pathway of solasurine.
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Solasurine (Solasonine)
C45H73NO16

Intermediate Glycosides
(Loss of sugar units)

Hydrolysis
(Acid, Enzymes)

Solasodine
(Aglycone)

C27H43NO2

Hydrolysis
(Acid, Enzymes)

Solasodiene
(Degradation Product)

Strong Acid
(e.g., >1N HCl)

Sample Preparation

Stress Conditions

Analysis

Prepare Solasurine Stock Solution
(e.g., 1 mg/mL in Methanol)

Acid Hydrolysis
(0.1 N HCl, 60°C)

Base Hydrolysis
(0.1 N NaOH, 60°C)

Oxidation
(3% H2O2, RT)

Thermal
(80°C, solid & solution)

Photolytic
(ICH Q1B light exposure)

Sample at time points
(e.g., 0, 2, 8, 24h) Neutralize acid/base samples Analyze by Stability-Indicating

HPLC-UV/MS Method
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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